Cas no 917572-29-3 (2-(3R)-4-benzylmorpholin-3-ylacetonitrile)

• Product Name: 2-(3R)-4-benzylmorpholin-3-ylacetonitrile
• CAS No: 917572-29-3
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• MDL: MFCD10687127
• CID: 997228
• PubChem ID: 27281589
• Update Time: 2025-04-20

2-(3R)-4-benzylmorpholin-3-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• (R)-4-BENZYL-3-CYANOMETHYLMORPHOLINE
• 2-[(3R)-4-benzylmorpholin-3-yl]acetonitrile
• (3R)-4-benzylmorpholine-3-acetonitrile
• (R)-2-(4-benzylmorpholin-3-yl)acetonitrile
• S14-2204
• AKOS027255199
• DTXSID30650633
• A915432
• SCHEMBL2465904
• [(3R)-4-Benzylmorpholin-3-yl]acetonitrile
• 917572-29-3
• CS-0038822
• AS-62762
• 2-(3R)-4-benzylmorpholin-3-ylacetonitrile

• MDL： MFCD10687127
• Inchi： 1S/C13H16N2O/c14-7-6-13-11-16-9-8-15(13)10-12-4-2-1-3-5-12/h1-5,13H,6,8-11H2/t13-/m1/s1
• InChI Key： WHWNIQPSJZCVPL-CYBMUJFWSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)[C@H](CC#N)C1

Computed Properties

• Exact Mass: 216.12600
• Monoisotopic Mass: 216.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.093
• Boiling Point: 360.8°C at 760 mmHg
• Flash Point: 172°C
• Refractive Index: 1.539
• PSA: 36.26000
• LogP: 1.73898

2-(3R)-4-benzylmorpholin-3-ylacetonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines